Cas no 2559765-40-9 (2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-)

• Product Name: 2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-
• CAS No: 2559765-40-9
• MF: C₂₁H₁₉N₃O₂
• MW: 345.394464731216
• CID: 5184951
• PubChem ID: 163323393
• Update Time: 2025-10-28

2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-
• N-(2-(4,4-Dimethyl-4,5-dihydrooxazol-2-yl)phenyl)quinoline-2-carboxamide
• F84114
• 2559765-40-9
• CS-0437076

• Inchi： 1S/C21H19N3O2/c1-21(2)13-26-20(24-21)15-8-4-6-10-17(15)23-19(25)18-12-11-14-7-3-5-9-16(14)22-18/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： GWFYTDPDUBEYJB-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)C=CC=1C(NC1=CC=CC=C1C1=NC(C)(C)CO1)=O

Computed Properties

• Exact Mass: 345.147726857g/mol
• Monoisotopic Mass: 345.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-

Comprehensive Overview of 2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- (CAS No. 2559765-40-9)

The compound 2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- (CAS No. 2559765-40-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a quinoline backbone with an oxazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds like 2-Quinolinecarboxamide has surged due to their versatility in medicinal chemistry. The quinoline scaffold is known for its bioactivity, while the oxazole ring enhances metabolic stability. This combination addresses key challenges in drug development, such as improving bioavailability and reducing toxicity. Users searching for "CAS 2559765-40-9 applications" or "quinoline-oxazole hybrid compounds" will find this compound highly relevant to their queries.

The synthesis of N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]-2-quinolinecarboxamide involves multi-step organic reactions, including condensation and cyclization. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of computational chemistry studies. With the rise of AI-driven drug design, this compound's structural features are often analyzed using machine learning models to predict its target interactions.

From an industrial perspective, CAS 2559765-40-9 is explored for its role in crop protection formulations. Its potential as a biopesticide aligns with the global shift toward eco-friendly agrochemicals. Searches like "sustainable quinoline derivatives" or "oxazole-based agrochemicals" reflect growing user interest in this niche. Regulatory agencies emphasize rigorous toxicity profiling, which further underscores the need for detailed studies on this compound.

In summary, 2-Quinolinecarboxamide, N-[2-(4,5-dihydro-4,4-dimethyl-2-oxazolyl)phenyl]- represents a convergence of medicinal and agricultural innovation. Its CAS No. 2559765-40-9 serves as a critical identifier for researchers navigating chemical databases or patent literature. As the scientific community prioritizes green chemistry and precision medicine, this compound's multifaceted applications position it at the forefront of interdisciplinary research.